Cas no 122894-40-0 (Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride)

• Product Name: Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride
• CAS No: 122894-40-0
• MF: C₇H₁₈Cl₂N₂O
• MW: 217.136620044708
• MDL: MFCD09997816
• CID: 840731
• PubChem ID: 14652585
• Update Time: 2025-06-27

Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride
• 2-Morpholinemethanamine, N,N-dimethyl-, dihydrochloride (9CI)
• DIMETHYL-MORPHOLIN-2-YLMETHYL-AMINE DIHYDROCHLORIDE
• N,N-dimethyl-1-morpholin-2-ylmethanamine,dihydrochloride
• N,N-Dimethyl-1-(morpholin-2-yl)
• N,N-DiMethyl-2-MorpholineMethanaMine 2HCl
• N,N-Dimethyl-2-morpholinemethanamine hydrochloride
• Dimethyl-Morpholin-2-Ylmethyl-Amine Dihydrochloride(WX604305)
• MFCD09997816
• dimethyl-morpholin-2-ylmethyl-amine dihydrochloride, AldrichCPR
• N,N-dimethyl-1-morpholin-2-ylmethanamine;dihydrochloride
• DTXSID10562629
• FJXLKNKRYBJJNN-UHFFFAOYSA-N
• AKOS016003651
• N,N-Dimethyl-2-morpholinemethanamine dihydrochloride
• SCHEMBL10552459
• Dimethyl-morpholin-2-ylmethyl-amine 2HCl
• 2-Morpholinemethanamine, N,N-dimethyl-, hydrochloride (1:2)
• SB32059
• AS-70800
• 122894-40-0
• DB-343670
• N,N-Dimethyl-1-(morpholin-2-yl)methanaminedihydrochloride
• dimethyl[(morpholin-2-yl)methyl]amine dihydrochloride
• N,N-Dimethyl-2-morpholinemethanamine dihydrochloride
• N,N-Dimethyl-1-(morpholin-2-yl)methanamine--hydrogen chloride (1/2)
• 2-(N,N-dimethylaminomethyl)morpholine dihydrochloride
• CS-0038797
• XEA89440
• SY123433
• AC-25291
• Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride

• MDL： MFCD09997816
• Inchi： 1S/C7H16N2O.2ClH/c1-9(2)6-7-5-8-3-4-10-7;;/h7-8H,3-6H2,1-2H3;2*1H
• InChI Key： FJXLKNKRYBJJNN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCNCC1CN(C)C

Computed Properties

• Exact Mass: 216.08000
• Monoisotopic Mass: 216.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 95.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 471.4±55.0 °C at 760 mmHg
• Flash Point: 238.9±31.5 °C
• PSA: 24.50000
• LogP: 1.46920
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride

Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride (CAS No: 122894-40-0) - A Comprehensive Overview

Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride, identified by its CAS number 122894-40-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The morpholine moiety, a key feature of this molecule, contributes to its versatility and reactivity, making it a valuable building block for synthesizing more complex pharmaceutical agents.

The< strong>dimethyl-morpholin-2-ylmethyl-amine core structure of this compound suggests a high degree of functional flexibility, which is advantageous for medicinal chemistry applications. The presence of the dihydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical assays and pharmacological studies. These characteristics have positioned this compound as a candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride. Research has indicated that this compound may exhibit properties that are beneficial in the treatment of various diseases. For instance, studies have suggested that it could interfere with specific enzymatic pathways involved in inflammation and pain signaling. These findings are particularly intriguing given the increasing demand for alternative treatments that offer improved efficacy and reduced side effects.

The< strong>morpholine ring present in this compound is known for its ability to enhance the bioavailability and metabolic stability of drug molecules. This feature has made it a popular choice in the design of orally active pharmaceuticals. Furthermore, the< strong>dihydrochloride salt form not only improves solubility but also ensures consistent dosing, which is crucial for therapeutic applications. These attributes make< strong>Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride a promising candidate for further development in the pharmaceutical industry.

Current research is focused on understanding the mechanisms by which this compound interacts with biological targets. Preliminary studies have shown that it may modulate the activity of certain receptors and enzymes, leading to potential therapeutic benefits. For example, its ability to inhibit specific inflammatory mediators could make it useful in the management of chronic inflammatory conditions. Additionally, its interaction with pain signaling pathways suggests potential applications in analgesic therapies.

The synthesis of< strong>Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired molecular framework. The purification process is critical to remove any impurities that could affect the compound's efficacy and safety profile.

In conclusion, Dimethyl-morpholin-2-ylmethyl-amine Dihydrochloride (CAS No: 122894-40-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs. The ongoing studies highlight its promise as a lead molecule for innovative drug therapies targeting various diseases.